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Compound Name: Bakkenolide III

Cat. No.: B15591231 Get Quote

Bakkenolide III: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
Bakkenolide III is a sesquiterpenoid lactone belonging to the bakkenolide class of natural

products. These compounds are primarily isolated from plants of the Petasites genus. This

technical guide provides a summary of the available information on Bakkenolide III, including

its chemical properties. Due to the limited specific data on Bakkenolide III's biological activity,

this document also presents detailed experimental findings for the closely related analogue,

Bakkenolide IIIa, to provide insights into potential areas of investigation.

Chemical Properties of Bakkenolide III
Property Value Reference

CAS Number 24909-95-3 [1][2][3][4]

Molecular Formula C₁₅H₂₂O₄ [1][2][5]

Molecular Weight 266.33 g/mol [1][2][5]

Source Roots of Petasites formosanus [1][2]
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Biological Activity of Bakkenolide III Analogues: A
Case Study of Bakkenolide IIIa
While specific biological data for Bakkenolide III is scarce in the reviewed literature, extensive

research has been conducted on the structurally similar Bakkenolide IIIa. These studies

provide valuable insights into the potential pharmacological profile of Bakkenolide III. The

primary activities reported for Bakkenolide IIIa are neuroprotection and antioxidant effects.[6]

[7]

Neuroprotective Effects of Bakkenolide IIIa
Bakkenolide-IIIa has been shown to protect against cerebral damage by inhibiting apoptosis

and neuroinflammation.[8] Studies using a rat model of transient focal cerebral damage and

cultured hippocampal neurons subjected to oxygen-glucose deprivation (OGD) have

demonstrated its neuroprotective capabilities.[8]

Quantitative Data from In Vivo Studies (Rat Model):

Treatment Group
Brain Infarct
Volume Reduction

Neurological
Deficit Reduction

72h Survival Rate

Bakkenolide-IIIa (4

mg/kg)
Significant Significant -

Bakkenolide-IIIa (8

mg/kg)
Significant Significant -

Bakkenolide-IIIa (16

mg/kg)
Significant Significant Increased

Quantitative Data from In Vitro Studies (Cultured Hippocampal Neurons):
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Treatment Effect

Bakkenolide-IIIa Increased cell viability

Decreased apoptotic cells

Dose-dependently increased Bcl-2/Bax ratio

Experimental Protocols for Bakkenolide IIIa
Transient Focal Cerebral Damage Model in Rats:

A detailed protocol for inducing transient focal cerebral damage in rats was utilized to assess

the in vivo neuroprotective effects of Bakkenolide-IIIa.[8] This typically involves the temporary

occlusion of the middle cerebral artery (MCAO), followed by reperfusion. Neurological deficits

are scored, and infarct volume is measured post-mortem.

Oxygen-Glucose Deprivation (OGD) in Cultured Hippocampal Neurons:

To model ischemic conditions in vitro, primary hippocampal neurons were subjected to OGD.[6]

[8] This involves replacing the normal culture medium with a glucose-free medium and

incubation in a hypoxic chamber. Cell viability, apoptosis, and protein expression are then

assessed.

Western Blot Analysis:

The expression levels of key proteins in signaling pathways, such as Bcl-2, Bax, Akt, ERK1/2,

IKKβ, IκBα, and p65, were measured using Western blot analysis to elucidate the mechanism

of action of Bakkenolide-IIIa.[8]

TUNEL Assay:

Apoptotic neurons were quantified using the Terminal deoxynucleotidyl transferase dUTP nick

end labeling (TUNEL) assay.[8]

Electrophoretic Mobility Shift Assay (EMSA):

The activation of NF-κB was determined by measuring its DNA binding activity using EMSA.[8]
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Signaling Pathway of Bakkenolide IIIa
Bakkenolide-IIIa exerts its neuroprotective effects by modulating the NF-κB signaling pathway.

It inhibits the phosphorylation of Akt and ERK1/2, which are upstream regulators of NF-κB. This

leads to the inhibition of IKKβ and IκBα phosphorylation, ultimately preventing the nuclear

translocation and activation of the p65 subunit of NF-κB.[8]
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Caption: Proposed signaling pathway for the neuroprotective effects of Bakkenolide IIIa.
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Conclusion
Bakkenolide III is a natural product with a defined chemical structure. While direct biological

data is limited, research on the closely related Bakkenolide IIIa suggests potential

neuroprotective and anti-inflammatory activities mediated through the inhibition of the NF-κB

signaling pathway. Further investigation into the specific biological profile of Bakkenolide III is
warranted to explore its therapeutic potential. The experimental protocols and signaling

pathway information provided for Bakkenolide IIIa can serve as a valuable foundation for

future research on Bakkenolide III.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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